2-Methoxy-phenazin-1-ylamine
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Overview
Description
2-Methoxy-phenazin-1-ylamine is a chemical compound with the molecular formula C13H11N3O and a molecular weight of 225.25123. It is used for scientific research and development1.
Synthesis Analysis
Phenazines, including 2-Methoxy-phenazin-1-ylamine, can be synthesized through several approaches. These include the Wohl–Aue method, Beirut method, condensation of 1,2-diaminobenzenes with 2C-units, reductive cyclization of diphenylamines, oxidative cyclization of 1,2-diaminobenzene/diphenylamines, Pd-catalyzed N-arylation, and multicomponent approaches4.Molecular Structure Analysis
The molecular structure of 2-Methoxy-phenazin-1-ylamine consists of a planar nitrogen-containing heterocyclic compound. The core structure is a pyrazine ring (1,4-diazabenzene) with two annulated benzenes23.Chemical Reactions Analysis
Phenazine derivatives, including 2-Methoxy-phenazin-1-ylamine, have been used as catalysts in various organic reactions. For instance, phenazine radical cations have been used as efficient homogeneous and heterogeneous catalysts for the cross-dehydrogenative aza-Henry reaction5.Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Methoxy-phenazin-1-ylamine include its molecular formula (C13H11N3O), molecular weight (225.25), and its use in scientific research and development123.
Scientific Research Applications
Phenazines are known to exhibit a diverse range of biological properties, such as antimicrobial, antitumor, antioxidant, antimalarial, neuroprotectant, etc . They have significant applications in both medicinal and industrial fields . The most general approaches for synthesis of phenazines include the Wohl–Aue method, Beirut method, condensation of 1,2-diaminobenzenes with 2C-units, reductive cyclization of diphenylamines, oxidative cyclization of 1,2-diaminobenzene/diphenylamines, Pd-catalyzed N -arylation, multicomponent approaches, etc .
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Optical Sensing : Phenazine derivatives have made significant progress due to their favorable photophysical and chemical properties . They are used in the design of optical sensors, which can detect changes in their environment based on changes in their optical properties .
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Electrochemical Fields : Phenazine derivatives are also used in electrochemical applications . Their unique chemical structure and properties make them suitable for use in various electrochemical devices .
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Proteomics Research : “2-Methoxy-phenazin-1-ylamine” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions .
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Antimicrobial : Phenazines are known to exhibit antimicrobial properties . They can inhibit the growth of various bacteria and fungi, making them potentially useful in the development of new antimicrobial agents .
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Antitumor : Some phenazine derivatives have shown antitumor activity . They can inhibit the growth of certain types of cancer cells, which could make them valuable in cancer research and treatment .
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Antioxidant : Phenazines can also act as antioxidants . They can neutralize harmful free radicals in the body, which may help prevent various diseases related to oxidative stress .
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Antimalarial : Certain phenazine derivatives have demonstrated antimalarial activity . They can inhibit the growth of Plasmodium parasites, which cause malaria .
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Neuroprotectant : Phenazines may have neuroprotective effects . They can protect nerve cells from damage, which could potentially be beneficial in the treatment of neurodegenerative diseases .
Safety And Hazards
While specific safety and hazard information for 2-Methoxy-phenazin-1-ylamine is not readily available, it is recommended to handle this compound with care, avoid contact with skin and eyes, and avoid inhalation of vapour or mist7.
Future Directions
Phenazines, including 2-Methoxy-phenazin-1-ylamine, continue to be a focus of research due to their wide spectrum of biological activities. Future research may focus on the design and development of methods to access synthetic analogs with modified properties similar to or even better than those of natural compounds64.
Please note that this information is based on the available resources and may not be fully comprehensive. Always refer to the appropriate safety data sheets and other resources when handling chemicals.
properties
IUPAC Name |
2-methoxyphenazin-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O/c1-17-11-7-6-10-13(12(11)14)16-9-5-3-2-4-8(9)15-10/h2-7H,14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXMHFOGBPMFZHN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=NC3=CC=CC=C3N=C2C=C1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40346292 |
Source
|
Record name | 2-Methoxy-phenazin-1-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40346292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-phenazin-1-ylamine | |
CAS RN |
3224-52-0 |
Source
|
Record name | 2-Methoxy-phenazin-1-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40346292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.